Cas no 27097-69-4 (Desipramine Ethyl Carbamate)

• Product name: Desipramine Ethyl Carbamate
• CAS No: 27097-69-4
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 277537
• PubChem ID: 56843364

Desipramine Ethyl Carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[3-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)propyl]methyl-, ethyl ester(7CI,8CI,9CI)
• ethyl N-[3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl]-N-methylcarbamate
• Ethyl (3-(10,11-dihydro-5H-dibenz(b,f)azepin-5-yl)propyl)methylcarbamate
• ethyl N-[3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl]-N-methyl-carbamate
• EINECS 248-225-5
• Ethyl [3-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)propyl]methylcarbamate
• Desipramine Ethyl Carbamate
• NS00050091
• Ethyl [3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)propyl]methylcarbamate
• Ethyl (3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)propyl)(methyl)carbamate
• ethyl N-[3-(5, 6-dihydrobenzo[b][1]benzazepin-11-yl)propyl]-N-methylcarbamate
• Ethyl[3-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)propyl]methylcarbamate
• 27097-69-4
• DTXSID90949858

• Inchi： InChI=1S/C21H26N2O2/c1-3-25-21(24)22(2)15-8-16-23-19-11-6-4-9-17(19)13-14-18-10-5-7-12-20(18)23/h4-7,9-12H,3,8,13-16H2,1-2H3
• InChI Key： LHIUCHNQBHLYMH-UHFFFAOYSA-N
• SMILES： CCOC(N(CCCN1C2=CC=CC=C2CCC2=CC=CC=C12)C)=O

Computed Properties

• Exact Mass: 338.19958
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 32.8Ų
• XLogP3: nothing

Experimental Properties

• Density: 1.107
• Boiling Point: 473.4°Cat760mmHg
• Flash Point: 240.1°C
• Refractive Index: 1.567
• PSA: 32.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on Desipramine Ethyl Carbamate

Desipramine Ethyl Carbamate (CAS No. 27097-69-4): An Overview of a Promising Compound in Pharmaceutical Research

Desipramine Ethyl Carbamate (CAS No. 27097-69-4) is a derivative of desipramine, a tricyclic antidepressant widely used in the treatment of major depressive disorder and other psychiatric conditions. This compound has garnered significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, pharmacodynamics, and recent research findings related to Desipramine Ethyl Carbamate.

The chemical structure of Desipramine Ethyl Carbamate is characterized by a tricyclic core with an ethyl carbamate group attached to the nitrogen atom of the side chain. This modification alters the pharmacokinetic and pharmacodynamic properties of the parent compound, desipramine, leading to enhanced efficacy and reduced side effects. The molecular formula of Desipramine Ethyl Carbamate is C₁₈H₂₃N₃O₃, and its molecular weight is 313.4 g/mol.

In terms of pharmacodynamics, Desipramine Ethyl Carbamate primarily acts as a selective norepinephrine reuptake inhibitor (NRI). This mechanism of action is similar to that of desipramine but with a more favorable side effect profile. By selectively inhibiting the reuptake of norepinephrine, Desipramine Ethyl Carbamate increases the availability of this neurotransmitter in the synaptic cleft, thereby enhancing noradrenergic neurotransmission. This can lead to improved mood and cognitive function in patients with depression and other mood disorders.

Recent studies have also explored the potential use of Desipramine Ethyl Carbamate in treating conditions beyond depression. For instance, a study published in the Journal of Psychopharmacology in 2021 investigated the efficacy of Desipramine Ethyl Carbamate in managing chronic pain. The results showed that this compound effectively reduced pain sensitivity in animal models without causing significant side effects, suggesting its potential as an analgesic agent.

Another area of interest is the use of Desipramine Ethyl Carbamate in neurodegenerative diseases such as Alzheimer's disease (AD). Research published in Neuropharmacology in 2022 demonstrated that Desipramine Ethyl Carbamate could improve cognitive function and reduce neuroinflammation in AD mouse models. These findings highlight the multifaceted therapeutic potential of this compound and warrant further investigation.

Clinical trials are currently underway to evaluate the safety and efficacy of Desipramine Ethyl Carbamate in various indications. Preliminary results from phase II trials have shown promising outcomes, with patients experiencing significant improvements in symptoms with minimal adverse effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential contraindications or interactions with other medications.

The safety profile of Desipramine Ethyl Carbamate is another important aspect to consider. While tricyclic antidepressants are generally well-tolerated, they can cause side effects such as dry mouth, constipation, and dizziness. However, early clinical data suggest that these side effects are less pronounced with Desipramine Ethyl Carbamate, likely due to its modified chemical structure. Ongoing research aims to further elucidate the safety profile and long-term effects of this compound.

In conclusion, Desipramine Ethyl Carbamate (CAS No. 27097-69-4) represents a promising advancement in pharmaceutical research, offering potential benefits for a range of psychiatric and neurological conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical application. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that Desipramine Ethyl Carbamate will play an increasingly important role in modern medicine.